N-(5-chloro-2,4-dimethoxyphenyl)-2-((2,2-dimethyl-5-(p-tolyl)-2H-imidazol-4-yl)thio)acetamide

• IUPAC Name: N-(5-chloro-2,4-dimethoxyphenyl)-2-[2,2-dimethyl-5-(4-methylphenyl)imidazol-4-yl]sulfanylacetamide
• InChI: InChI=1S/C22H24ClN3O3S/c1-13-6-8-14(9-7-13)20-21(26-22(2,3)25-20)30-12-19(27)24-16-10-15(23)17(28-4)11-18(16)29-5/h6-11H,12H2,1-5H3,(H,24,27)
• InChI Key: ZOYKULNFKSDGGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(N=C2SCC(=O)NC3=CC(=C(C=C3OC)OC)Cl)(C)C
• Molecular Formula: C22H24ClN3O3S
• Molecular Weight: 446.0 g/mol

Description

N-(5-chloro-2,4-dimethoxyphenyl)-2-((2,2-dimethyl-5-(p-tolyl)-2H-imidazol-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H24ClN3O3S and its molecular weight is 445.96. The purity is usually 95%.
BenchChem offers high-quality N-(5-chloro-2,4-dimethoxyphenyl)-2-((2,2-dimethyl-5-(p-tolyl)-2H-imidazol-4-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-chloro-2,4-dimethoxyphenyl)-2-((2,2-dimethyl-5-(p-tolyl)-2H-imidazol-4-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activities

The synthesis and evaluation of related chemical compounds have demonstrated significant anticancer activities. For example, derivatives synthesized from similar chemical structures have been tested against various human tumor cell lines, showing reasonable activity, especially against melanoma-type cell lines (Duran & Demirayak, 2012). Further, other derivatives have shown considerable anticancer activity against specific cancer cell lines, emphasizing the potential therapeutic applications of these chemical frameworks (Yurttaş, Tay, & Demirayak, 2015).

Biological Evaluation for Anticancer Agents

The potential of certain N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives as anticancer agents has been explored, showing that these compounds can be synthesized efficiently and possess significant activity, underscoring the importance of chemical synthesis in developing new therapeutic agents (Yu et al., 2014).

Antimicrobial Activity

Compounds with similar chemical structures have been synthesized and evaluated for their antimicrobial activity, demonstrating potential as antibacterial agents. This indicates the broader applicability of such compounds in treating microbial infections in addition to their anticancer potentials (Divya, Sravya, Padmaja, & Padmavathi, 2015).

Corrosion Inhibition

Research into heterocyclic benzimidazole derivatives, including compounds with similar structures, has shown that these chemicals can act as effective corrosion inhibitors. This application demonstrates the versatile nature of these compounds beyond biomedical applications, highlighting their potential in industrial settings to protect metals against corrosion (Rouifi et al., 2020).